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Compound of Interest

Compound Name: Midodrine

Cat. No.: B1676580 Get Quote

Essential Safety and Handling Guide for
Midodrine
This document provides critical safety, handling, and disposal protocols for Midodrine, tailored

for research and drug development professionals. The following procedural guidance is

designed to ensure a safe laboratory environment.

Midodrine hydrochloride is classified as toxic if swallowed and may be harmful if it comes into

contact with the skin or is inhaled.[1][2] It can cause serious eye irritation, may lead to an

allergic skin reaction, and is suspected of damaging fertility or the unborn child.[1] Therefore,

strict adherence to safety protocols is essential.

Personal Protective Equipment (PPE)
Consistent use of appropriate Personal Protective Equipment is the most critical barrier to

exposure. The required PPE varies based on the specific handling activity.
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Activity Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Handling (Solid

Form)

Tightly fitting

safety goggles or

face shield.[3]

Two pairs of

chemical

impermeable

gloves (e.g.,

nitrile, PVC,

neoprene).[2][4]

Disposable solid-

front or fluid-

resistant gown

with tight-fitting

cuffs.[3][5]

A NIOSH-

approved N95

respirator or

higher is required

where dusts are

generated.[5][6]

Handling

Solutions

Chemical safety

goggles.[3][7]

Chemical

impermeable

gloves.[2][3]

Fluid-resistant

lab coat or gown.

[3][5]

Work should be

conducted in a

certified chemical

fume hood or a

well-ventilated

area.[2][5]

Spill Cleanup

Safety goggles

and/or face

shield.[8]

Heavy-duty,

chemical

impermeable

gloves.[2][3]

Impervious

clothing or fluid-

resistant gown.

[3][7]

For large spills, a

full-face

respirator with an

appropriate

chemical

cartridge may be

necessary.[8]

Waste Disposal
Chemical safety

goggles.[3]

Heavy-duty nitrile

or butyl rubber

gloves.[5]

Disposable fluid-

resistant gown or

lab coat.[3][5]

As required by

the specific

disposal

procedure.

Operational Plan for Safe Handling
A systematic approach is crucial for minimizing exposure risk during the handling of Midodrine.

1. Engineering Controls:

Always handle Midodrine in a well-ventilated area.[1][2][3][6] For procedures that may

generate dust or aerosols, such as weighing or preparing concentrated solutions, use a

certified chemical fume hood, powder containment hood, or other ventilated enclosure.[2][5]
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Ensure that safety showers and eyewash stations are readily accessible and have been

recently tested.[7][9]

2. Procedural Guidance:

Avoid the formation of dust and aerosols.[2][3]

Do not eat, drink, or smoke in areas where Midodrine is handled or stored.[1][2][6]

Wash hands thoroughly after handling the compound and before leaving the laboratory.[1][2]

[6]

Use disposable equipment (e.g., weigh boats, spatulas) whenever possible to prevent cross-

contamination.[5]

Store Midodrine in a tightly closed container in a dry, cool, and well-ventilated place, away

from incompatible materials like strong oxidizing agents.[3][6][9] It should be stored locked

up and kept out of reach of children.[1][2][4][6]

Emergency and Disposal Plans
First Aid Measures:
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Exposure Route First Aid Protocol

Ingestion

If swallowed, rinse mouth with water but do not

induce vomiting.[1][2][6] Immediately call a

poison center or physician for medical help.[1][2]

[6] Never give anything by mouth to an

unconscious person.[2][10]

Inhalation

Move the person to fresh air.[1][2][10] If

breathing is difficult, provide oxygen. If the

person is not breathing, provide artificial

respiration (avoiding mouth-to-mouth) and seek

immediate medical attention.[2][11]

Skin Contact

Immediately remove all contaminated clothing.

[2][6] Wash the affected area thoroughly with

soap and plenty of water.[1][2] If skin irritation or

a rash occurs, get medical advice.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do.[1][2][4] If eye irritation

persists, consult a doctor.[1][4]

Spill Response Workflow:

In the event of a spill, follow a structured response to ensure safety and prevent environmental

contamination. The workflow below outlines the necessary steps.
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Immediate Actions

Containment & Cleanup

Final Steps

Alert Personnel & Evacuate Area

Identify Spill & Consult SDS

Don Appropriate PPE

Contain Spill with Absorbent Material

Carefully Collect Contaminated Material

Clean & Decontaminate Spill Area

Place Waste in Sealed Hazardous Container

Doff PPE & Wash Hands Thoroughly

Dispose of Waste via Licensed Contractor

Click to download full resolution via product page

Midodrine Spill Response Workflow.
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Disposal Plan:

All materials contaminated with Midodrine must be handled as hazardous waste and disposed

of according to local, regional, and national regulations.[1][4][6]

Solid Waste: Contaminated items such as gloves, gowns, weigh boats, and absorbent

materials should be collected in a clearly labeled, sealed hazardous waste container.[5]

Liquid Waste: Unused Midodrine solutions and contaminated solvents must be collected in

a designated, sealed, and properly labeled hazardous waste container.[5] Do not pour down

the drain or mix with other waste streams unless compatibility is confirmed.[4][5][6]

Toxicological Data
The following table summarizes key toxicological data for Midodrine. This information

underscores the need for careful handling.

Metric Value Species Route

LD50 246 mg/kg Mouse Oral

LD50 68,800 µg/kg Rat Oral

LD50 171 mg/kg Mouse Intraperitoneal

LD50 31,300 µg/kg Rat Intraperitoneal

LD50 170 mg/kg Mouse Subcutaneous

LD50 51 mg/kg Rat Subcutaneous

LD50 56,200 µg/kg Mouse Intravenous

LD50 18,200 µg/kg Rat Intravenous

Data sourced from

Cayman Chemical

Safety Data Sheet.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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